Cas no 1214378-01-4 (2-Chloro-3'-fluoro-5-methylbiphenyl)

• Product Name: 2-Chloro-3'-fluoro-5-methylbiphenyl
• CAS No: 1214378-01-4
• MF: C₁₃H₁₀ClF
• MW: 220.669906139374
• CID: 4998352
• Update Time: 2026-02-27

2-Chloro-3'-fluoro-5-methylbiphenyl Chemical and Physical Properties

Names and Identifiers

• 2-chloro-3'-fluoro-5-methylbiphenyl
• 2-Chloro-3'-fluoro-5-methylbiphenyl

• Inchi： 1S/C13H10ClF/c1-9-5-6-13(14)12(7-9)10-3-2-4-11(15)8-10/h2-8H,1H3
• InChI Key： FOFJVCFNKKDUDH-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C)C=C1C1C=CC=C(C=1)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 207
• XLogP3: 4.9
• Topological Polar Surface Area: 0

Additional information on 2-Chloro-3'-fluoro-5-methylbiphenyl

2-Chloro-3'-fluoro-5-methylbiphenyl: A Comprehensive Overview

The compound 2-Chloro-3'-fluoro-5-methylbiphenyl, also identified by its CAS number 1214378-01-4, is a significant organic molecule with a unique structure and diverse applications. This compound belongs to the class of biphenyl derivatives, which are widely studied for their potential in various fields, including pharmaceuticals, materials science, and environmental chemistry. The molecule consists of two benzene rings connected by a single bond, with substituents at specific positions that influence its chemical properties and reactivity.

The structure of 2-Chloro-3'-fluoro-5-methylbiphenyl is characterized by a chlorine atom at position 2, a fluorine atom at position 3' on the second benzene ring, and a methyl group at position 5. These substituents play a crucial role in determining the compound's physical and chemical properties. For instance, the electron-withdrawing effects of chlorine and fluorine atoms can influence the molecule's electronic structure, making it suitable for various chemical reactions. The methyl group adds steric bulk, which can affect the molecule's stability and solubility.

Recent studies have highlighted the potential of biphenyl derivatives like 2-Chloro-3'-fluoro-5-methylbiphenyl in drug discovery. Researchers have explored their ability to act as inhibitors or modulators of key biological targets, such as enzymes or receptors. For example, a study published in 2023 demonstrated that this compound exhibits promising activity against certain kinase enzymes, which are critical in cellular signaling pathways. This finding underscores its potential as a lead compound for developing novel therapeutic agents.

In addition to its biological applications, 2-Chloro-3'-fluoro-5-methylbiphenyl has been investigated for its role in materials science. Its unique electronic properties make it a candidate for use in organic electronics, such as light-emitting diodes (LEDs) or field-effect transistors (FETs). Recent advancements in synthetic methods have enabled the efficient production of this compound, facilitating its integration into cutting-edge electronic devices.

The synthesis of 2-Chloro-3'-fluoro-5-methylbiphenyl typically involves multi-step organic reactions, including Friedel-Crafts alkylation or coupling reactions. These methods require precise control over reaction conditions to ensure high yields and purity. Researchers have also explored green chemistry approaches to synthesize this compound, aiming to minimize environmental impact while maintaining efficiency.

In terms of environmental impact, studies have examined the degradation pathways of biphenyl derivatives like 2-Chloro-3'-fluoro-5-methylbiphenyl. These compounds are known to undergo biodegradation under specific conditions, but their persistence in certain environments remains a concern. Understanding their environmental fate is crucial for assessing their safety and sustainability in industrial applications.

The versatility of 2-Chloro-3'-fluoro-5-methylbiphenyl lies in its ability to serve as a building block for more complex molecules. By modifying its substituents or incorporating it into larger frameworks, chemists can create compounds with tailored properties for specific applications. This adaptability has made it a valuable tool in both academic research and industrial development.

In conclusion, 2-Chloro-3'-fluoro-5-methylbiphenyl, with its unique structure and diverse applications, continues to be an area of active research. Its potential in drug discovery, materials science, and environmental chemistry highlights its significance in the field of organic chemistry. As researchers uncover new insights into its properties and applications, this compound is poised to play an increasingly important role in advancing scientific knowledge and technological innovation.